2-chloro-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-chloro-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C9H10ClNO2/c1-13-8-4-2-3-7(5-8)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12)
• InChI Key: JJNAIBJFYFWTIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CCl
• Molecular Formula: C9H10ClNO2
• DSSTOX Substance ID: DTXSID30170129
• Molecular Weight: 199.63 g/mol
• CAS No.: 17641-08-6

Description

2-Chloro-N-(3-methoxyphenyl)acetamide, also known as 2C-MPA, is an organic compound belonging to the class of amides. It is a colorless solid that is soluble in water, ethanol and ether. 2C-MPA is a synthetic compound that has been used in various scientific studies and experiments, due to its unique properties.

Scientific Research Applications

Metabolism and Toxicology

Research has shown that compounds structurally related to 2-chloro-N-(3-methoxyphenyl)acetamide, such as chloroacetamide herbicides, undergo complex metabolic pathways in human and rat liver microsomes. These pathways involve the conversion to intermediates like 2-chloro-N-(2,6-diethylphenyl)acetamide (CDEPA) and 2-chloro-N-(2-methyl-6-ethylphenyl)acetamide (CMEPA), leading to bioactivation and potential carcinogenic effects (Coleman et al., 2000). Furthermore, the cytochrome P450 isoforms, specifically CYP3A4 and CYP2B6, are implicated in the metabolism of these compounds (Coleman et al., 1999).

Environmental Impact and Herbicide Efficacy

Studies on chloroacetamide herbicides, which share a similar chemical structure with this compound, have explored their behavior in environmental contexts. For instance, the adsorption, mobility, and herbicidal efficacy of these compounds are influenced by soil properties, affecting their environmental impact and usage in agriculture (Peter & Weber, 1985). Additionally, the metabolism of similar compounds by fungi, like Cunninghamella elegans, indicates a potential for biodegradation and environmental fate studies (Pothuluri et al., 1997).

Synthesis and Pharmaceutical Applications

In pharmaceutical research, derivatives of N-(3-amino-4-methoxyphenyl)acetamide, a compound structurally related to this compound, have been synthesized and studied for their potential as antimicrobial agents and protein tyrosine phosphatase 1B inhibitors, suggesting potential therapeutic applications (Debnath & Ganguly, 2015); (Saxena et al., 2009).

Safety and Hazards

The compound has been classified under GHS07 for safety. The signal word for the compound is 'Warning’. The hazard statements include H302. The precautionary statements include P264-P270-P301+P312-P330-P501.

Synthesis routes and methods

Procedure details

2 ml of pyridine is added to 30 ml of a solution of 3-methoxyaniline (4.92 g, 40 mmol) in dichloromethane and the mixture is stirred for 5 minutes, while maintaining the temperature inside vessel at lower than 0° C., and thereto 20 ml of a solution of chloroacetyl chloride (6.78 g, 60 mmol) in dichloromethane is drop-added slowly. A reaction is carried out at room temperature for 12 hours after completion of drop-addition, and then terminated. The reaction solution is washed with 5% of HCl (30 ml×3), 5% of NaOH (30 ml×3), water (30 ml×3), and saturated saline (30 ml) successively, dried over anhydrous magnesium sulfate and filtered. The filtrate is evaporated to remove the solvent to obtain 6.43 g of 2-chloro-N-(3-methoxyphenyl)acetamide, with a yield of 80.7%.